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Introduction

Metazachlor (C15H18CI3NO3) is a selective herbicide belonging to the chloroacetamide class,
primarily used for pre-emergence and early post-emergence control of a broad spectrum of
annual grasses and broadleaf weeds. Its application is prevalent in the cultivation of crops such
as oilseed rape, cabbage, and certain vegetables. This guide provides a comparative analysis
of the safety profile of metazachlor against several widely used alternative herbicides: trifluralin,
pendimethalin, clomazone, propyzamide, and glyphosate. The comparison focuses on
mammalian toxicology and ecotoxicology, presenting key data from safety data sheets,
regulatory agency reports, and peer-reviewed literature. This information is intended to assist
researchers and professionals in making informed decisions regarding the selection and use of
these agricultural compounds.

Mammalian Toxicology

The following tables summarize the acute toxicity, chronic toxicity, and other key toxicological
endpoints for metazachlor and its alternatives.

Table 1: Acute Mammalian Toxicity
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Acute
Acute
Acute Oral Dermal ] ]
o Inhalation Skin Eye
Herbicide LD50 (rat, LD50 o o
. LC50 (rat, Irritation Irritation
mgl/kg) (rat/rabbit,
mg/L/4h)
mgl/kg)
Metazachlor >2000 >2000 >5.0 Non-irritant Non-irritant
] ] Slight Moderate
Trifluralin >5050[1] >2020[1] >2.38[1] o o
irritant[1] irritant[1]
Pendimethali Slight o
1050-1250[2] >5000][3] >320 o Mild irritant[4]
n irritant[3]
Mildly Non-
Clomazone 1369-2077[5]  >2000[5] 4.23-6.52[5] T o
irritating[6] irritating[6]
) Slight Non-
Propyzamide 5620-8350[7] >3160[7] >5.0[7] o S
irritant[7] irritating[8]
o Mild
Glyphosate >5000[9] >2000[9] >4.86 Slight irritant o
irritant[10]

Table 2: Chronic Toxicity and Other Endpoints
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L NOAEL (mg/kg Carcinogenicity
Herbicide ADI (mg/kg bwiday) .
bwi/day) Classification

Not classified as
Metazachlor 3.6 0.036 ) )
carcinogenic

) i Group C: Possible
Trifluralin 4.8 (dog)[11] 0.05 )
human carcinogen[12]

Evidence of
Pendimethalin 12.5 (dog)[13] 0.125[14] carcinogenicity is not
definitive[2]

Not Likely to be
Clomazone 2.5 (dog)[5] 0.025 Carcinogenic to
Humans[6]

"Not Likely to be
) Carcinogenic to
Propyzamide 7.5 (dog)[15] 0.04[16] )
Humans" at non-liver-

disrupting doses[8]

"Not likely to be
carcinogenic to
humans" (US EPA)
[17]

Glyphosate 100 (rat)[1] 1.0[1]

Ecotoxicology

The environmental impact of herbicides is a critical aspect of their safety profile. The following
table presents the toxicity of metazachlor and its alternatives to various non-target organisms.

Table 3: Ecotoxicity
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Herbicid Avian Acute Fish 96h LC50 Daphnia 48h Algae 72h
erbicide
LD50 (mg/kg) (mglL) EC50 (mgl/L) EC50 (mgl/L)
0.0193
2.9 (Rainbow (Pseudokirchneri
Metazachlor >2000 120 _
Trout) ella subcapitata)
[18]
_ 0.01-0.04
) ) >2000 (Bobwhite )
Trifluralin ) (Rainbow Trout) 0.33 0.13
quail)[13]
[19]
>10,000 (Mallard  0.14-0.24
Pendimethalin ) 0.28 0.011
duck) (Rainbow Trout)
_ 11.2
>2510 (Bobwhite )
] 19 (Rainbow (Selenastrum
Clomazone quail & Mallard 5.2[5] _
Trout)[5] capricornutum)
duck)[5]
[20]
_ >14,000 (Mallard 72 (Rainbow
Propyzamide 5.6 0.3
duck)[15] Trout)[15]
>3851 (Bobwhite
Glyphosate >1000 >1000 0.64

quail)

Experimental Protocols

The data presented in this guide are derived from studies conducted according to

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). Below are brief descriptions of the key

experimental protocols.

Acute Oral Toxicity (OECD 401/420/423) This test determines the short-term toxicity of a
substance when ingested.[11][17][21] A single dose of the test substance is administered orally

to fasted animals (typically rats).[11][17] The animals are observed for up to 14 days for signs

of toxicity and mortality.[17] The LD50 value, the dose estimated to be lethal to 50% of the test

animals, is then calculated.[11]
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Acute Dermal Toxicity (OECD 402) This protocol assesses the toxicity of a substance upon
contact with the skin. The substance is applied to a shaved area of the skin of the test animal
(usually a rabbit or rat) for 24 hours. The animals are then observed for 14 days for signs of
toxicity and mortality to determine the dermal LD50.

Acute Inhalation Toxicity (OECD 403) This test evaluates the toxicity of a substance when
inhaled.[9][10][22] Animals (typically rats) are exposed to the substance in the form of a gas,
vapor, or aerosol in an inhalation chamber for a specified period (usually 4 hours).[9][10][22]
Observations for toxicity and mortality are conducted for up to 14 days.[9][22]

Dermal and Eye Irritation (OECD 404 & 405) These tests assess the potential of a substance to
cause skin and eye irritation or corrosion.[12][23][24][25] For dermal irritation (OECD 404), the
substance is applied to the shaved skin of an animal (usually a rabbit) and the site is observed
for signs of erythema (redness) and edema (swelling).[23][24][25] For eye irritation (OECD
405), a small amount of the substance is instilled into the conjunctival sac of one eye of an
animal (rabbit), with the other eye serving as a control.[4][12][16][26] The eyes are then
examined for signs of irritation.[4][16][26]

Chronic Toxicity, Carcinogenicity, and Reproductive Toxicity These long-term studies involve
repeated administration of the test substance to animals over a significant portion of their
lifespan (e.g., 2 years for carcinogenicity studies in rats). These studies are designed to identify
potential for cancer, effects on organs from long-term exposure, and impacts on fertility and
development of offspring. From these studies, the No-Observed-Adverse-Effect Level (NOAEL)
is determined, which is the highest dose at which no adverse effects are observed. The
Acceptable Daily Intake (ADI) for humans is then calculated from the NOAEL by applying
safety factors.

Ecotoxicology Tests (OECD 201, 202, 203, 210, 211) These tests evaluate the effects of a
substance on non-target organisms.

» Algal Growth Inhibition Test (OECD 201): Measures the effect of a substance on the growth
of freshwater algae.

e Daphnia sp. Acute Immobilisation Test (OECD 202): Determines the concentration of a
substance that immobilizes 50% of Daphnia (water fleas) over a 48-hour period.[5][6][15][27]
[28]
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» Fish, Acute Toxicity Test (OECD 203): Determines the concentration of a substance that is
lethal to 50% of fish over a 96-hour period.[2][29][30][31][32]

» Fish, Early-life Stage Toxicity Test (OECD 210): Evaluates the effects of a substance on the
early developmental stages of fish.[7][33][34][35][36]

» Daphnia magna Reproduction Test (OECD 211): Assesses the impact of a substance on the
reproductive output of Daphnia over a 21-day period.[19][37][38][39][40]

Visualizations

Experimental Workflow for a Soil Dissipation Study

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Safety Profile of Metazachlor
(C15H18CI3NO3) and Alternative Herbicides]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12633930#comparing-the-safety-profile-of-
c15h18cl3no03-to-existing-treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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